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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

An essential guide for the safe handling and disposal of 2-bromononane, ensuring personnel
safety and environmental compliance.

This document provides comprehensive, step-by-step procedures for the proper disposal of 2-
bromononane, a halogenated organic compound. Adherence to these guidelines is critical for
researchers, scientists, and drug development professionals to maintain a safe laboratory
environment and comply with hazardous waste regulations. While some safety data sheets
(SDS) may not classify 2-bromononane as hazardous under OSHA's 2012 standard, it is
categorized as harmful if swallowed and potentially detrimental to aquatic life with long-lasting
effects.[1][2][3][4] Therefore, it must be managed as a hazardous waste stream.

Immediate Safety and Handling

Prior to handling 2-bromononane, it is imperative to wear appropriate Personal Protective
Equipment (PPE). This includes chemical safety goggles, chemical-resistant gloves, and a lab
coat.[1][2][5] All handling of 2-bromononane and its waste should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety information for
2-bromononane.
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Property Value Source
Molecular Formula C9H19Br [2][4]
Molecular Weight 207.15 g/mol [3114]
Boiling Point 208 - 209 °C [1]
Density 1.081 g/cm3 [4]

H302: Harmful if
swallowedH413: May cause

GHS Hazard Statements ) [3114]
long lasting harmful effects to

aguatic life

Step-by-Step Disposal Protocol

The disposal of 2-bromononane must be managed as hazardous chemical waste in
accordance with local, state, and federal regulations.

1. Waste Segregation:

o Crucially, never mix halogenated organic waste like 2-bromononane with non-halogenated
organic waste.[6][7][8]

o Keep it separate from other waste categories such as acids, bases, and oxidizers.[6][8]
2. Waste Collection and Container Management:

e Use a designated, chemically compatible, and clearly labeled hazardous waste container for
collecting 2-bromonane waste and any contaminated materials (e.g., pipette tips, absorbent

paper).[5][6]
e The container must be in good condition, free of leaks, and have a secure, tight-fitting lid.[6]

e As soon as the first drop of waste is added, label the container with a hazardous waste tag.
[6] The label must include:

o The words "Hazardous Waste"
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o The full chemical name: "2-Bromononane”
o All chemical constituents and their approximate percentages.[6]

o Relevant hazard warnings (e.g., Toxic, Environmental Hazard).[6]

Do not overfill the container; leave at least 5% of the volume as headspace to allow for
thermal expansion.[6]

. Storage of Waste:
Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[6]

The storage area should be cool, dry, and well-ventilated, away from direct sunlight, heat,
and ignition sources.[5][6]

Ensure the container is stored in secondary containment, such as a chemically resistant tub,
to contain potential leaks.[6]

. Final Disposal:

The final disposal of 2-bromononane must be conducted by a licensed professional waste
disposal service.[5]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste.[6]

The preferred method of disposal is high-temperature incineration.[6]
Accidental Spill Management
In the event of a 2-bromononane spill, follow these procedures immediately:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure
the area is well-ventilated.[5]

o Wear Appropriate PPE: Don chemical safety goggles, protective gloves, and a lab coat
before addressing the spill.[5]
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Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a
commercial sorbent pad, to contain the leak.[5][6]

Collect the Waste: Carefully collect the absorbed material and place it in a sealed, leak-proof
container.[6]

Label as Hazardous Waste: Label the container with a hazardous waste tag, identifying the
contents as "Spill Debris" containing 2-bromononane.[6]

Decontaminate the Area: Clean the spill area with soap and water. All cleaning materials
must be collected and disposed of as hazardous waste.[6]

Request Waste Pickup: Arrange for the pickup of the spill debris through your institution's
EHS department.[6]
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2-Bromononane Disposal Workflow
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Caption: Workflow for the safe disposal of 2-bromononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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